Cas no 164642-21-1 (N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine)

• Product Name: N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine
• CAS No: 164642-21-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 1070991
• PubChem ID: 10844493
• Update Time: 2025-11-02

N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-N,N-dimethylcyclopentanamine
• 1-(aminomethyl)-N,N-dimethylcyclopentan-1-amine
• 1-(dimethylamino)Cyclopentanemethanamine
• N-[1-(Aminomethyl)cyclopentyl]-N,N-dimethylamine
• (1-Aminomethyl-cyclopentyl)-dimethyl-amine
• 1-aminomethyl-1-dimethylamino-cyclopentane
• BB_SC-5699
• 1-(DiMethylaMino)-cyclopentaneMethanaMine
• [1-(aminomethyl)cyclopentyl]-dimethyl-amine
• 1-(aminomethyl)-N,N-dimethyl-1-cyclopentanamine
• 1-(aminomethyl)-N,N-dimethyl-cyclopentan-1-amine
• 1-(aminomethyl)-N,N-dimethylcyclopentanamine(SALTDATA: FREE)
• Cyclopentanemethanamine, 1-(dimethylamino)-
• DTXSID10445605
• AKOS000168869
• 164642-21-1
• SCHEMBL2836174
• STK502194
• 1-(Aminomethyl)-N,N-dimethylcyclopentanamine, AldrichCPR
• EN300-07192
• MFCD09864515
• SCHEMBL5024507
• OHQDEEKAUZTSQC-UHFFFAOYSA-N
• LS-01047
• DA-30645
• A882434
• G25422
• CS-0307786
• ALBB-000075
• N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine

• MDL： MFCD09864515
• Inchi： 1S/C8H18N2/c1-10(2)8(7-9)5-3-4-6-8/h3-7,9H2,1-2H3
• InChI Key： OHQDEEKAUZTSQC-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(CN)CCCC1

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 166.6±8.0 °C at 760 mmHg
• PSA: 29.26000
• LogP: 1.51980

N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine

Comprehensive Overview of N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine (CAS No. 164642-21-1)

N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine (CAS No. 164642-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This molecule features a cyclopentyl ring substituted with an aminomethyl group and two methyl groups attached to the nitrogen atom, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine" or "applications of CAS 164642-21-1", reflecting its growing relevance in drug discovery and material science.

The compound's molecular structure, characterized by its cyclopentane backbone and tertiary amine functionality, enables diverse reactivity patterns. This versatility has led to its exploration in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics. Recent trends in organic chemistry highlight the demand for cyclopentylamine derivatives, with queries such as "N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine solubility" and "CAS 164642-21-1 stability" frequently appearing in scientific databases. These searches underscore the compound's potential in optimizing drug formulations and improving pharmacokinetic properties.

From a synthetic perspective, N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine serves as a key building block for heterocyclic compounds, which are pivotal in modern medicinal chemistry. Its sterically hindered amine group offers unique advantages in catalysis and ligand design, topics frequently discussed in forums on green chemistry and sustainable synthesis. Environmental considerations have also driven interest in eco-friendly preparation methods for this compound, aligning with global initiatives to reduce hazardous waste in chemical manufacturing.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize CAS No. 164642-21-1, ensuring purity and consistency for research applications. The compound's physicochemical properties, including its boiling point and logP value, are critical parameters for researchers investigating its behavior in biological systems. Online searches often include phrases like "N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine spectral data", reflecting the need for comprehensive analytical profiles in peer-reviewed studies.

In the pharmaceutical industry, derivatives of N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine have shown promise in addressing challenges related to blood-brain barrier penetration, a hot topic in neuropharmacology. This aligns with current trends in precision medicine, where tailored molecular structures are designed to target specific neurological pathways. The compound's structural modularity allows for systematic modifications, making it a subject of interest in structure-activity relationship (SAR) studies for potential therapeutic agents.

Quality control protocols for CAS 164642-21-1 emphasize rigorous chromatographic analysis to meet the stringent requirements of Good Manufacturing Practice (GMP) standards. This aspect is particularly relevant to pharmaceutical chemists searching for "high-purity N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine suppliers" or "CAS 164642-21-1 specifications". The compound's stability under various storage conditions is another frequently researched topic, especially for laboratories focusing on long-term chemical inventory management.

Emerging applications of N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine extend to material science, where its amine functionality contributes to the development of advanced polymeric materials. Researchers investigating smart coatings or self-healing materials often explore its potential as a cross-linking agent or monomer precursor. This interdisciplinary relevance has increased visibility in scientific literature, with growing citations in patents related to specialty chemicals and functional materials.

The safety profile of CAS No. 164642-21-1 remains an important consideration, with proper laboratory handling procedures being a common search query among new researchers. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) and ventilation systems are recommended when working with this compound. These precautions align with broader industry movements toward enhanced chemical safety protocols in academic and industrial settings.

Future research directions for N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine may focus on its potential in catalysis and asymmetric synthesis, areas that continue to evolve in organic chemistry. The compound's chiral centers offer opportunities for developing enantioselective transformations, a subject of intense interest in pharmaceutical synthesis. As the scientific community prioritizes atom-economical reactions, this molecule's role in facilitating efficient bond-forming processes may gain further prominence.

In conclusion, N-1-(Aminomethyl)cyclopentyl-N,N-dimethylamine (CAS No. 164642-21-1) represents a versatile chemical entity with multifaceted applications across drug development, material engineering, and synthetic methodology. Its growing presence in scientific literature and patent filings underscores its importance as a strategic intermediate in contemporary chemistry. Continued exploration of its properties and derivatives will likely yield innovative solutions to challenges in healthcare and advanced materials, cementing its position as a valuable tool for researchers worldwide.